Cas no 2221811-99-8 (2-(3-Iodo-2-methylphenyl)-1,3-dioxolane)

• Product Name: 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane
• CAS No: 2221811-99-8
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• MDL: MFCD31619438
• CID: 5074368
• Update Time: 2026-03-01

2-(3-Iodo-2-methylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane

• MDL： MFCD31619438
• Inchi： 1S/C10H11IO2/c1-7-8(3-2-4-9(7)11)10-12-5-6-13-10/h2-4,10H,5-6H2,1H3
• InChI Key： IMOKKZIYVLPBLO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5

Additional information on 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane

Professional Introduction to 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane (CAS No: 2221811-99-8)

2-(3-Iodo-2-methylphenyl)-1,3-dioxolane, identified by the chemical abstracts service number 2221811-99-8, is a significant compound in the realm of pharmaceutical chemistry and synthetic organic chemistry. This heterocyclic compound features a dioxolane ring appended to a benzene derivative substituted with an iodine atom and a methyl group. The unique structural motifs present in this molecule make it a valuable intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The dioxolane moiety, characterized by its oxygen-containing five-membered ring, is known for its stability and reactivity, which can be harnessed for various chemical transformations. In particular, the presence of the iodine substituent at the 3-position of the benzene ring enhances the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. This property is particularly advantageous in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have highlighted the utility of 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane as a building block for drug discovery. For instance, studies have demonstrated its role in generating substituted biphenyl derivatives, which exhibit promising biological activities. These derivatives have been investigated for their potential in modulating enzyme targets such as kinases and phosphodiesterases, which are critical in pathways associated with cancer and inflammatory diseases. The structural flexibility offered by the dioxolane ring allows for fine-tuning of physicochemical properties, including solubility and metabolic stability, which are essential for optimizing drug-like characteristics.

The iodo-substituted aromatic system within this compound is particularly noteworthy due to its ability to participate in palladium-catalyzed cross-coupling reactions under mild conditions. This reactivity has been leveraged in synthesizing complex molecular architectures with high precision. For example, recent research has shown that 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane can be effectively utilized to construct trisubstituted biphenyls through sequential coupling reactions. Such trisubstituted biphenyls are of great interest in the pharmaceutical industry due to their reported efficacy in targeting specific disease pathways.

In addition to its role as a synthetic intermediate, 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane has been explored in the development of chiral auxiliaries and ligands. The dioxolane ring can be functionalized to introduce stereocenters, which are crucial for developing enantiomerically pure drugs that exhibit improved pharmacological profiles. Recent publications have described the use of this compound in asymmetric synthesis, where it serves as a precursor for chiral dioxolanes that facilitate enantioselective transformations. These advancements underscore the compound's versatility and its potential impact on future drug development strategies.

The pharmaceutical industry continues to seek innovative methodologies for constructing novel heterocyclic compounds, and 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane stands out as a versatile scaffold that meets these demands. Its incorporation into libraries of diverse compounds has enabled high-throughput screening campaigns aimed at identifying lead compounds with therapeutic potential. Furthermore, computational modeling studies have suggested that derivatives of this compound may exhibit favorable interactions with biological targets due to their optimized steric and electronic properties.

Looking ahead, the continued exploration of 2-(3-Iodo-2-methylphenyl)-1,3-dioxolane is expected to yield further insights into its applications in medicinal chemistry and materials science. The compound's unique structural features offer opportunities for designing molecules with tailored functionalities, making it an indispensable tool for chemists engaged in drug discovery and molecular engineering. As research progresses, it is anticipated that new synthetic routes and applications will emerge, further solidifying its importance in the chemical sciences.